Cas no 1840966-49-5 (Isoleojaponin)

• Product Name: Isoleojaponin
• CAS No: 1840966-49-5
• Molecular Formula: C₂₀H₂₆O₃
• Molecular Weight: 314.418646335602
• CID: 4671385
• PubChem ID: 122224470

Isoleojaponin Properties

Names and Identifiers

• Isoleojaponin
• (4S)-4-[2-(furan-3-yl)ethyl]-2-hydroxy-3,4,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-1-one
• 1840966-49-5
• AKOS040761897

• InChIKey： JBEPPXAPCJSSRV-HXUWFJFHSA-N
• Inchi： 1S/C20H26O3/c1-13-17(21)18(22)16-15(6-5-9-19(16,2)3)20(13,4)10-7-14-8-11-23-12-14/h8,11-12,21H,5-7,9-10H2,1-4H3/t20-/m1/s1
• SMILES： OC1C(C2=C(CCCC2(C)C)[C@@](C)(C=1C)CCC1=COC=C1)=O

Computed Properties

• Exact Mass: 314.18819469g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.18819469g/mol
• Heavy Atom Count: 23
• Complexity: 582
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 50.4

Experimental Properties

• Boiling Point: 457.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 230.2±28.7 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids